N-(5-((2-((2,5-dimethylphenyl)amino)-2-oxoethyl)thio)-1,3,4-thiadiazol-2-yl)-4-isopropoxybenzamide

• IUPAC Name: N-[5-[2-(2,5-dimethylanilino)-2-oxoethyl]sulfanyl-1,3,4-thiadiazol-2-yl]-4-propan-2-yloxybenzamide
• InChI: InChI=1S/C22H24N4O3S2/c1-13(2)29-17-9-7-16(8-10-17)20(28)24-21-25-26-22(31-21)30-12-19(27)23-18-11-14(3)5-6-15(18)4/h5-11,13H,12H2,1-4H3,(H,23,27)(H,24,25,28)
• InChI Key: VGXKDSOELGNALF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)NC(=O)CSC2=NN=C(S2)NC(=O)C3=CC=C(C=C3)OC(C)C
• Molecular Formula: C22H24N4O3S2
• Molecular Weight: 456.6 g/mol

Description

N-(5-((2-((2,5-dimethylphenyl)amino)-2-oxoethyl)thio)-1,3,4-thiadiazol-2-yl)-4-isopropoxybenzamide is a useful research compound. Its molecular formula is C22H24N4O3S2 and its molecular weight is 456.58. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

• Synthesis Methods: Novel derivatives of 1,3,4-thiadiazole, such as N-(5-aryl-1,3,4-thiadiazol-2-yl)-2-(3-oxo-1,2-benzothiazol-2(3H)-yl)acetamide derivatives, have been synthesized using carbodiimide condensation catalysis. These compounds have been identified by various spectroscopic methods, indicating advanced methods for synthesizing thiadiazole derivatives (Yu et al., 2014).

Photodynamic Therapy and Cancer Research

• Photosensitizers for Cancer Treatment: Compounds with thiadiazole units have shown potential as Type II photosensitizers in photodynamic therapy for cancer treatment. For instance, zinc phthalocyanine derivatives substituted with thiadiazole groups exhibited high singlet oxygen quantum yield, which is significant for Type II mechanisms in cancer treatment (Pişkin et al., 2020).

Antimicrobial and Antifungal Applications

• Antimicrobial and Antifungal Properties: Thiadiazole derivatives have been extensively studied for their antibacterial and antifungal activities. New derivatives of 1,3,4-thiadiazole have been designed with the hope of exhibiting these properties (Ameen & Qasir, 2017).